Cas no 2306276-25-3 (Methyl 2-aminocyclobutane-1-carboxylate; trifluoroacetic acid)
Methyl 2-aminocyclobutane-1-carboxylate is a cyclobutane-derived building block featuring both an amine and ester functional group, making it valuable for synthetic applications in medicinal chemistry and organic synthesis. Its strained cyclobutane ring enhances reactivity, enabling unique transformations. When paired with trifluoroacetic acid (TFA), a strong acidic reagent, it can facilitate deprotection or serve as a catalyst in peptide synthesis and other acid-mediated reactions. TFA’s high acidity and volatility make it particularly useful in purification processes. Together, these compounds offer versatility in constructing complex molecular architectures, particularly in pharmaceutical intermediates and bioactive molecule development. Their compatibility with diverse reaction conditions underscores their utility in research and industrial applications.
2306276-25-3 structure
Product Name:Methyl 2-aminocyclobutane-1-carboxylate; trifluoroacetic acid
CAS No:2306276-25-3
MF:C8H12F3NO4
MW:243.180393218994
MDL:MFCD31729471
CID:5107702
Update Time:2026-03-03
Methyl 2-aminocyclobutane-1-carboxylate; trifluoroacetic acid Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-aminocyclobutane-1-carboxylate; trifluoroacetic acid
- PB46548
- SB11144
- Methyl 2-aminocyclobutane-1-carboxylate TFA
- P20420
- Methyl 2-aminocyclobutane-1-carboxylate trifluoroacetate
- Methyl 2-aminocyclobutane-1-carboxylate 2,2,2-trifluoroacetate
- Methyl 2-aminocyclobutane-1-carboxylate; trifluoroacetic acid
-
- MDL: MFCD31729471
- Inchi: 1S/C6H11NO2.C2HF3O2/c1-9-6(8)4-2-3-5(4)7;3-2(4,5)1(6)7/h4-5H,2-3,7H2,1H3;(H,6,7)
- InChI Key: FIOCTXILUVEPRM-UHFFFAOYSA-N
- SMILES: FC(C(=O)O)(F)F.O(C)C(C1CCC1N)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 208
- Topological Polar Surface Area: 89.6
Methyl 2-aminocyclobutane-1-carboxylate; trifluoroacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D631159-1G |
methyl 2-aminocyclobutane-1-carboxylate; trifluoroacetic acid |
2306276-25-3 | 97% | 1g |
$480 | 2024-07-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL1632-1-1G |
methyl 2-aminocyclobutane-1-carboxylate; trifluoroacetic acid |
2306276-25-3 | 97% | 1g |
¥ 2,560.00 | 2023-03-31 | |
| eNovation Chemicals LLC | D631159-100mg |
methyl 2-aminocyclobutane-1-carboxylate; trifluoroacetic acid |
2306276-25-3 | 97% | 100mg |
$150 | 2024-07-21 | |
| eNovation Chemicals LLC | D631159-250mg |
methyl 2-aminocyclobutane-1-carboxylate; trifluoroacetic acid |
2306276-25-3 | 97% | 250mg |
$200 | 2024-07-21 | |
| eNovation Chemicals LLC | D631159-500mg |
methyl 2-aminocyclobutane-1-carboxylate; trifluoroacetic acid |
2306276-25-3 | 97% | 500mg |
$320 | 2024-07-21 | |
| eNovation Chemicals LLC | D631159-100mg |
methyl 2-aminocyclobutane-1-carboxylate; trifluoroacetic acid |
2306276-25-3 | 97% | 100mg |
$150 | 2025-02-27 | |
| eNovation Chemicals LLC | D631159-250mg |
methyl 2-aminocyclobutane-1-carboxylate; trifluoroacetic acid |
2306276-25-3 | 97% | 250mg |
$200 | 2025-02-27 | |
| eNovation Chemicals LLC | D631159-500mg |
methyl 2-aminocyclobutane-1-carboxylate; trifluoroacetic acid |
2306276-25-3 | 97% | 500mg |
$320 | 2025-02-27 | |
| eNovation Chemicals LLC | D631159-1g |
methyl 2-aminocyclobutane-1-carboxylate; trifluoroacetic acid |
2306276-25-3 | 97% | 1g |
$480 | 2025-02-27 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL1632-1-100mg |
methyl 2-aminocyclobutane-1-carboxylate; trifluoroacetic acid |
2306276-25-3 | 97% | 100mg |
¥765.0 | 2024-04-22 |
Methyl 2-aminocyclobutane-1-carboxylate; trifluoroacetic acid Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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